Cas no 60421-20-7 (alpha-Aminoisobutyric acid benzyl ester hydrochloride)

alpha-Aminoisobutyric acid benzyl ester hydrochloride (CAS: 17136-98-6) is a protected derivative of the non-proteinogenic amino acid α-aminoisobutyric acid (AIB). This compound features a benzyl ester group, which enhances solubility in organic solvents and facilitates selective deprotection under mild conditions. The hydrochloride salt improves stability and handling. AIB derivatives are valuable in peptide synthesis due to their conformational rigidity, which restricts backbone flexibility and promotes specific secondary structures. This makes the compound particularly useful in studying peptide conformations and designing peptidomimetics. Its high purity and well-defined reactivity profile ensure reliable performance in synthetic applications, including medicinal chemistry and bioconjugation. The product is typically characterized by NMR and HPLC for quality assurance.
alpha-Aminoisobutyric acid benzyl ester hydrochloride structure
60421-20-7 structure
Product Name:alpha-Aminoisobutyric acid benzyl ester hydrochloride
CAS No:60421-20-7
MF:C11H16ClNO2
MW:229.703242301941
MDL:MFCD14155677
CID:1620318
PubChem ID:329764228
Update Time:2025-07-02

alpha-Aminoisobutyric acid benzyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Alanine, 2-methyl-, phenylmethyl ester, hydrochloride
    • 2-Methylalanine benzyl ester hydrochloride
    • alpha-Aminoisobutyric acid benzyl ester hydrochloride
    • benzyl 2-amino-2-methylpropanoate,hydrochloride
    • Benzyl α-aMinoisobutyrate hydrochloride
    • H-Aib-OBzl
    • Benzyl 2-amino-2-methylpropanoate hydrochloride
    • benzyl 2-amino-2-methylpropanoate;hydrochloride
    • Benzyl 2-amino-2-methylpropionate hydrochloride
    • benzyl 2-amino-2-methylpropanoate hcl
    • H-Aib-OBzl.HCl
    • ZB0992
    • SY253574
    • 2-Aminoisobutyric acid benzyl ester hydrochloride
    • a-Aminoisobutyric acid benzyl ester hydrochloride
    • alpha-Aminoisobutyric acid benzyl ester
    • AKOS027420753
    • A-aminoisobutyrate hydrochloride
    • BENZYL ALPHA-AMINOISOBUTYRATE HYDROCHLORIDE
    • Benzyl 2-methylalaninate--hydrogen chloride (1/1)
    • Benzyl
    • SCHEMBL1726778
    • CS-16354
    • A1-00885
    • MFCD14155677
    • CS-0096008
    • SB80476
    • Benzyl2-amino-2-methylpropanoatehydrochloride
    • DTXSID10613443
    • AC8453
    • OXUUEIDXKLFLER-UHFFFAOYSA-N
    • DB-072795
    • 60421-20-7
    • Benzyl alpha-aminoisobutyrate hydrochloride, >=98% (HPLC)
    • MDL: MFCD14155677
    • Inchi: 1S/C11H15NO2.ClH/c1-11(2,12)10(13)14-8-9-6-4-3-5-7-9;/h3-7H,8,12H2,1-2H3;1H
    • InChI Key: OXUUEIDXKLFLER-UHFFFAOYSA-N
    • SMILES: Cl.O(CC1C=CC=CC=1)C(C(C)(C)N)=O

Computed Properties

  • Exact Mass: 229.0869564 g/mol
  • Monoisotopic Mass: 229.0869564 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 229.70
  • Topological Polar Surface Area: 52.3

Experimental Properties

  • Melting Point: 170-171 ºC
  • Solubility: H2O: soluble50mg/mL, clear, colorless

alpha-Aminoisobutyric acid benzyl ester hydrochloride Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:2-8°C

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Additional information on alpha-Aminoisobutyric acid benzyl ester hydrochloride

Introduction to Alpha-Aminoisobutyric acid benzyl ester hydrochloride (CAS No. 60421-20-7)

Alpha-Aminoisobutyric acid benzyl ester hydrochloride, identified by its CAS number 60421-20-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, a derivative of alpha-aminoisobutyric acid, has garnered attention due to its unique structural properties and potential applications in drug development and molecular biology research. The benzyl ester group and the hydrochloride salt form contribute to its stability and solubility, making it a valuable intermediate in synthetic chemistry.

The structure of Alpha-Aminoisobutyric acid benzyl ester hydrochloride features a central carbon atom double-bonded to an oxygen atom, forming an ester group, while the amino group is protected by a benzyl moiety. This configuration not only enhances the compound's reactivity in various chemical transformations but also ensures its compatibility with biological systems. The hydrochloride salt form improves its crystallinity and shelf-life, making it a preferred choice for laboratory and industrial applications.

In recent years, the pharmaceutical industry has shown increasing interest in Alpha-Aminoisobutyric acid benzyl ester hydrochloride due to its role as a building block in the synthesis of more complex molecules. Its applications span across multiple domains, including the development of novel antibiotics, antiviral agents, and anticancer drugs. The compound's ability to serve as a precursor in peptide coupling reactions has made it particularly useful in the synthesis of peptide-based therapeutics, which are gaining prominence in targeted drug delivery systems.

One of the most compelling aspects of Alpha-Aminoisobutyric acid benzyl ester hydrochloride is its involvement in protease inhibition research. Proteases are enzymes that play crucial roles in various biological processes, including inflammation and cell signaling. By modifying the structure of this compound, researchers have been able to develop potent inhibitors that can selectively target specific proteases. For instance, derivatives of Alpha-Aminoisobutyric acid benzyl ester hydrochloride have been investigated for their potential in treating inflammatory diseases by inhibiting matrix metalloproteinases (MMPs), which are known to degrade extracellular matrix proteins during tissue damage.

The synthetic pathways for producing Alpha-Aminoisobutyric acid benzyl ester hydrochloride have been refined over the years to achieve high yields and purity. Traditional methods involve the reaction of alpha-chloroacetic acid with ammonia followed by esterification with benzyl alcohol. However, modern approaches have introduced more efficient catalytic methods that minimize side reactions and improve overall efficiency. These advancements have not only reduced production costs but also enhanced the scalability of the synthesis process.

Recent studies have also highlighted the role of Alpha-Aminoisobutyric acid benzyl ester hydrochloride in neuroscience research. The compound's structural similarity to natural amino acids allows it to interact with neurotransmitter receptors and transporters. Researchers are exploring its potential as a modulator of glutamate receptor activity, which could have implications for treating neurological disorders such as epilepsy and Parkinson's disease. The ability to fine-tune its pharmacological properties makes it an attractive candidate for developing next-generation neuroprotective agents.

In addition to its pharmaceutical applications, Alpha-Aminoisobutyric acid benzyl ester hydrochloride has found utility in material science. Its ability to form stable complexes with metal ions has led to its use as a ligand in coordination chemistry. These complexes exhibit unique catalytic properties that can be harnessed for industrial processes such as polymerization and oxidation reactions. The compound's versatility underscores its importance not just as a pharmaceutical intermediate but as a multifunctional chemical entity with broad applications.

The regulatory landscape for compounds like Alpha-Aminoisobutyric acid benzyl ester hydrochloride is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that all pharmaceutical intermediates meet stringent quality standards before they can be used in drug formulations. Compliance with Good Manufacturing Practices (GMP) is essential for manufacturers to ensure consistency and safety across batches. This regulatory oversight has fostered trust among researchers and pharmaceutical companies using Alpha-Aminoisobutyric acid benzyl ester hydrochloride in their studies.

Looking ahead, the future prospects for Alpha-Aminoisobutyric acid benzyl ester hydrochloride appear promising, driven by ongoing research into novel therapeutic applications. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with enhanced pharmacological properties. Collaborative efforts between academia and industry will be crucial in translating these findings into clinical reality. As our understanding of biological systems continues to evolve, compounds like Alpha-Aminoisobutyric acid benzyl ester hydrochloride will undoubtedly play a pivotal role in shaping future treatments for human diseases.

In conclusion, Alpha-Aminoisobutyric acid benzyl ester hydrochloride (CAS No. 60421-20-7) stands out as a versatile and indispensable compound in modern chemistry and medicine. Its unique structural features, coupled with its broad range of applications, make it a cornerstone in both academic research and industrial development. As scientists continue to uncover new ways to leverage its potential, this compound is poised to remain at the forefront of pharmaceutical innovation for years to come.

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